N-allyl-4-{4-[3-(trifluoromethyl)phenyl]-1,3-thiazol-2-yl}benzenecarboxamide

• IUPAC Name: N-prop-2-enyl-4-[4-[3-(trifluoromethyl)phenyl]-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C20H15F3N2OS/c1-2-10-24-18(26)13-6-8-14(9-7-13)19-25-17(12-27-19)15-4-3-5-16(11-15)20(21,22)23/h2-9,11-12H,1,10H2,(H,24,26)
• InChI Key: OTFQREUTUBCYFN-UHFFFAOYSA-N
• Canonical SMILES: C=CCNC(=O)C1=CC=C(C=C1)C2=NC(=CS2)C3=CC(=CC=C3)C(F)(F)F
• Molecular Formula: C20H15F3N2OS
• Molecular Weight: 388.4 g/mol

Description

The compound “N-allyl-4-{4-[3-(trifluoromethyl)phenyl]-1,3-thiazol-2-yl}benzenecarboxamide” is an organic compound containing multiple functional groups including an allyl group, a trifluoromethyl group, a phenyl group, a thiazole ring, and a carboxamide group. The presence of these functional groups suggests that this compound could have interesting chemical properties and potential applications in various fields.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of a thiazole ring (a five-membered ring containing one nitrogen atom and one sulfur atom) and two phenyl rings (six-membered carbon rings) would contribute to the overall structure. The trifluoromethyl group would add electronegativity, potentially affecting the compound’s reactivity.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the reactivity of its functional groups. For instance, the allyl group could potentially undergo reactions typical of alkenes, such as addition reactions. The carboxamide group could participate in condensation or hydrolysis reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. For example, the trifluoromethyl group could increase the compound’s lipophilicity, potentially affecting its solubility and distribution in the body. The compound’s molecular weight is 388.41.

Scientific Research Applications

Analgesic Properties

• Research Findings : A series of derivatives based on this compound were synthesized and characterized. These derivatives displayed potent analgesic efficacy, with varying durations of action. .

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For instance, if this compound were to be used as a drug, its mechanism of action would depend on how it interacts with biological targets in the body.

Future Directions

The potential applications and future directions for this compound would depend on its properties and activity. If it shows promising activity in preliminary studies, it could be further developed and optimized. For example, if it shows analgesic activity, it could be developed into a new pain-relieving drug.